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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG5-azide

Cat. No.: B8104465 Get Quote

An In-depth Technical Guide to the Safety of t-Boc-Aminooxy-PEG5-azide

This guide provides comprehensive safety and handling information for t-Boc-Aminooxy-
PEG5-azide, a bifunctional linker molecule commonly used by researchers, scientists, and

drug development professionals. This molecule is a polyethylene glycol (PEG)-based

Proteolysis Targeting Chimera (PROTAC) linker, facilitating the synthesis of PROTACs through

click chemistry.[1][2] It features a t-Boc protected aminooxy group and a terminal azide group,

which can react with molecules containing alkynes, BCN, or DBCO.[1][3]

Chemical and Physical Properties
t-Boc-Aminooxy-PEG5-azide is a hydrophilic PEG spacer that increases the solubility of the

resulting conjugate in aqueous media.[3]
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Property Value Source

CAS Number 2250216-95-4 [3][4]

Molecular Formula C17H34N4O8 [3][4]

Molecular Weight 422.48 g/mol [4]

Purity >96% to >98% [3][4]

Appearance No data available

Solubility
Soluble in Water, DMSO,

DCM, DMF
[3]

Hazard Identification and Safety Data
A complete Safety Data Sheet (SDS) for t-Boc-Aminooxy-PEG5-azide is not readily available.

The following data is extrapolated from the SDS of a structurally similar compound, t-Boc-

Aminooxy-PEG1-azide, and should be used as a guide for safe handling.

Hazard Class GHS Classification Pictogram Hazard Statement

Acute Toxicity Oral, Category 4
GHS07 (Exclamation

Mark)

H302: Harmful if

swallowed.[5]

Environmental Hazard

Acute aquatic toxicity,

Category 1; Chronic

aquatic toxicity,

Category 1

GHS09 (Environment)

H410: Very toxic to

aquatic life with long

lasting effects.[5]

Precautionary Statements:
P264: Wash skin thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P273: Avoid release to the environment.[5]
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[5]

P330: Rinse mouth.[5]

P391: Collect spillage.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.
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Aspect Recommendation Source

Handling

Handle in a well-ventilated

place or in a chemical fume

hood. Wear suitable protective

clothing, including chemical-

resistant gloves and safety

goggles. Avoid contact with

skin and eyes. Avoid the

formation of dust and aerosols.

[6][7]

Storage

Store in a tightly sealed

container in a dry and well-

ventilated place.

Recommended storage

temperature is -20°C.

[2][3]

Fire Fighting

Use dry powder or carbon

dioxide extinguishers. Wear

protective clothing and a self-

contained breathing apparatus.

[7]

Spills

Mix with sand or other inert

absorbent material, sweep up,

and place in a tightly closed

container for disposal. Do not

allow the material to enter

drains or water courses.

[7]

First Aid Measures
The following first aid measures are recommended in case of exposure. This information is

based on guidance for similar PEG-linker compounds.
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Exposure Route First Aid Protocol Source

Skin Contact

Immediately wash the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing. Seek medical

attention if irritation persists.

[7]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, separating

the eyelids with fingers. Seek

medical attention.

[7]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[6][7]

Ingestion

Wash out the mouth with

copious amounts of water for

at least 15 minutes. Do not

induce vomiting. Seek

immediate medical attention.

[7]

Experimental Protocols
t-Boc-Aminooxy-PEG5-azide is primarily used as a linker in copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a type of "click chemistry". The following is a general protocol for the

conjugation of an alkyne-containing molecule to this linker.

Materials and Reagents:
t-Boc-Aminooxy-PEG5-azide

Alkyne-functionalized molecule of interest
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Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, for aqueous systems)

Solvent (e.g., DMSO, water, or a mixture)

Reaction vessel

Stirring apparatus

Nitrogen or Argon gas for inert atmosphere

Experimental Procedure:
Preparation of Stock Solutions:

Prepare a stock solution of the alkyne-functionalized molecule in the chosen solvent.

Prepare a stock solution of t-Boc-Aminooxy-PEG5-azide in the same solvent.

Prepare a fresh stock solution of sodium ascorbate in water.

Prepare a stock solution of CuSO4 in water.

If using, prepare a stock solution of THPTA ligand in water.

Reaction Setup:

In a reaction vessel, dissolve the alkyne-functionalized molecule in the solvent.

Add the t-Boc-Aminooxy-PEG5-azide solution. A slight molar excess (e.g., 1.1 to 1.5

equivalents) is often used.

If using the THPTA ligand, pre-mix the CuSO4 and THPTA solutions for a few minutes

before adding to the reaction mixture.

Initiation of Reaction:
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Add the CuSO4 solution to the reaction mixture.

Initiate the click reaction by adding the freshly prepared sodium ascorbate solution.

If the reactants are sensitive to oxidation, it is recommended to degas the solvent and

perform the reaction under an inert atmosphere (Nitrogen or Argon).

Reaction and Monitoring:

Allow the reaction to proceed at room temperature with stirring.

Reaction times can vary from 15 minutes to several hours.

The reaction progress can be monitored by techniques such as TLC, LC-MS, or HPLC.

Work-up and Purification:

Once the reaction is complete, the product can be purified using standard

chromatographic techniques (e.g., column chromatography, preparative HPLC) to remove

the copper catalyst, excess reagents, and byproducts.

Visualized Workflows and Relationships
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Caption: Workflow for a typical CuAAC "click chemistry" reaction.
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Hazard Identification

Personal Protective Equipment (PPE)

First Aid Response

H302: Harmful if swallowed

IF SWALLOWED:
Rinse mouth.

Call POISON CENTER.

H410: Very toxic to aquatic life
with long lasting effects

Gloves
Safety Goggles

Lab Coat

Prevent Release

IF ON SKIN:
Wash with plenty of water.

IF IN EYES:
Rinse cautiously with water.

Click to download full resolution via product page

Caption: Logical relationships between hazards and safety responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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